Cas no 14357-05-2 (Acetic acid,2,2,2-trichloro-, ion(1-))

• Product Name: Acetic acid,2,2,2-trichloro-, ion(1-)
• CAS No: 14357-05-2
• MF: C₂Cl₃O₂
• MW: 162.379198074341
• CID: 144110
• PubChem ID: 119236
• Update Time: 2025-04-19

Acetic acid,2,2,2-trichloro-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2,2-trichloro-, ion(1-)
• 2,2,2-trichloroacetate
• Aceticacid, trichloro-, ion(1-) (8CI,9CI)
• Trichloroacetate
• Trichloroacetate ion
• Trichloroacetate ion(1-)
• Trichloroacetic acid ion(1-)
• DTXSID20162457
• 14357-05-2
• trichloroacetate anion
• trichloroacetic acid, ion(1-)
• Acetic acid, trichloro-, ion(1-)
• CHEBI:27455
• Q3538970
• Trichloroacetate(1-)

• Inchi： 1S/C2HCl3O2/c3-2(4,5)1(6)7/h(H,6,7)/p-1
• InChI Key： YNJBWRMUSHSURL-UHFFFAOYSA-M
• SMILES： ClC(C(=O)[O-])(Cl)Cl

Computed Properties

• Exact Mass: 160.8965
• Monoisotopic Mass: 160.896387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 77.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids